Cas no 49631-14-3 (4-(6-chloro-pyridazin-3-ylmethyl)-morpholine)

• Product Name: 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine
• CAS No: 49631-14-3
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 4650602
• Update Time: 2025-06-07

4-(6-chloro-pyridazin-3-ylmethyl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine
• Morpholine, 4-[(6-chloro-3-pyridazinyl)methyl]-

• Inchi： 1S/C9H12ClN3O/c10-9-2-1-8(11-12-9)7-13-3-5-14-6-4-13/h1-2H,3-7H2
• InChI Key： DFJKCOSBOBZQOX-UHFFFAOYSA-N
• SMILES： N1(CC2=NN=C(Cl)C=C2)CCOCC1

Additional information on 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine

Professional Introduction to 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine (CAS No. 49631-14-3)

4-(6-chloro-pyridazin-3-ylmethyl)-morpholine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 49631-14-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a morpholine ring linked to a pyridazine moiety, which is further substituted with a chloro group and a methyl group, contributing to its distinct chemical behavior and reactivity.

The morpholine ring is a key feature in many pharmaceutical compounds, known for its ability to enhance solubility and bioavailability. This structural element plays a crucial role in the pharmacokinetic properties of drugs, allowing for better absorption and distribution within the body. In contrast, the pyridazine ring introduces a nitrogen-containing heterocycle, which is commonly found in biologically active molecules. The presence of the chloro group on the pyridazine ring adds another layer of functionality, influencing both the electronic properties and potential interactions with biological targets.

Recent research has highlighted the importance of 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The combination of the morpholine and pyridazine moieties provides a scaffold that can be modified to optimize binding affinity and selectivity. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

In particular, the chloro-substituted pyridazine ring has been shown to enhance the metabolic stability of drug candidates. This property is critical for ensuring that a drug remains active in the body long enough to exert its therapeutic effect. Additionally, the morpholine moiety contributes to favorable pharmacokinetic profiles by improving water solubility, which is essential for oral and intravenous administration. These characteristics make 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine a valuable building block for designing new drugs.

Advances in computational chemistry have also facilitated the study of 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights can guide the design of derivatives with enhanced potency and reduced side effects. For instance, virtual screening methods have been used to identify modifications that could improve binding affinity to specific enzymes or receptors.

The synthesis of 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine involves multi-step organic reactions that require careful optimization. The introduction of the chloro group on the pyridazine ring necessitates precise control over reaction conditions to avoid unwanted byproducts. Researchers have developed efficient synthetic routes that minimize purification steps while maintaining high yields. These advancements in synthetic methodology are crucial for scaling up production and making this compound more accessible for further research.

One of the most exciting areas of research involving 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine is its potential application in treating inflammatory diseases. Inflammatory processes are central to many chronic conditions, such as arthritis and autoimmune disorders. By targeting key enzymes and receptors involved in inflammation, this compound could offer new therapeutic options for patients suffering from these conditions. Preclinical studies have shown encouraging results, suggesting that it may be effective when used alone or in combination with other drugs.

The role of 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine in drug development is also supported by its structural versatility. The presence of multiple functional groups allows chemists to modify various parts of the molecule without losing its core pharmacological activity. This adaptability has led to the discovery of several derivatives with improved properties. For example, replacing the chloro group with other substituents can alter electronic distributions and influence how the compound interacts with biological targets.

Future research aims to explore additional applications of 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine beyond inflammation treatment. Potential uses include anticancer therapy, where it could interfere with signaling pathways that drive tumor growth. Its ability to cross cell membranes makes it a promising candidate for delivering therapeutic agents directly into cancer cells. Furthermore, studies are ongoing to assess its efficacy against infectious diseases caused by bacteria or viruses.

The impact of 4-(6-chloro-pyridazin-3-ylmethyl)-morpholine on pharmaceutical science underscores its importance as a versatile intermediate and lead compound. As research continues, new applications will likely emerge, further solidifying its role in drug discovery efforts worldwide. The combination of innovative synthetic methods and advanced computational tools ensures that this compound will remain at forefronts